3-(2-Methoxyethyl) 6-methyl 4-(2-fluorophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate

• IUPAC Name: 3-O-(2-methoxyethyl) 6-O-methyl 4-(2-fluorophenyl)-2,7-dimethyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C23H26FNO6/c1-12-11-16-20(21(26)17(12)22(27)30-4)19(14-7-5-6-8-15(14)24)18(13(2)25-16)23(28)31-10-9-29-3/h5-8,12,17,19,25H,9-11H2,1-4H3
• InChI Key: LBNHQZSYZAQARQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(C(C(=C(N2)C)C(=O)OCCOC)C3=CC=CC=C3F)C(=O)C1C(=O)OC
• Molecular Formula: C23H26FNO6
• Molecular Weight: 431.5 g/mol

Description

3-(2-Methoxyethyl) 6-methyl 4-(2-fluorophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is a complex organic compound belonging to the quinoline family This compound is characterized by its unique structure, which includes a quinoline core substituted with various functional groups such as methoxyethyl, methyl, fluorophenyl, and carboxylate groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-methoxyethyl) 6-methyl 4-(2-fluorophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Quinoline Core: The quinoline core can be synthesized through a Povarov reaction, which involves the cycloaddition of an aniline derivative, an aldehyde, and an alkene.

Substitution Reactions: The introduction of the methoxyethyl, methyl, and fluorophenyl groups can be achieved through various substitution reactions. For example, the methoxyethyl group can be introduced via an alkylation reaction using 2-methoxyethyl chloride.

Carboxylation: The carboxylate groups can be introduced through carboxylation reactions, such as the reaction of the quinoline derivative with carbon dioxide under basic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and reduce costs. This can include the use of catalysts, optimization of reaction conditions (temperature, pressure, solvent), and purification techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl and methoxyethyl groups, leading to the formation of corresponding alcohols or ketones.

Reduction: Reduction reactions can target the carbonyl group in the quinoline core, converting it to an alcohol.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles such as amines or thiols can be used in the presence of a base to facilitate substitution reactions.

Major Products

Oxidation: Formation of alcohols or ketones.

Reduction: Formation of alcohols.

Substitution: Introduction of various functional groups onto the fluorophenyl ring.

Scientific Research Applications

3-(2-Methoxyethyl) 6-methyl 4-(2-fluorophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Medicine: Investigated for its potential pharmacological properties, including anti-inflammatory and anti-cancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of this compound depends on its specific application. In pharmacological studies, it may interact with various molecular targets such as enzymes or receptors, modulating their activity. The presence of the fluorophenyl group can enhance its binding affinity to certain targets, while the methoxyethyl and carboxylate groups can influence its solubility and bioavailability.

Comparison with Similar Compounds

Similar Compounds

Quinoline Derivatives: Compounds such as 4-hydroxyquinoline and 2-methylquinoline share the quinoline core but differ in their substituents.

Fluorophenyl Compounds: Compounds like 2-fluorophenylacetic acid and 4-fluorophenylalanine contain the fluorophenyl group but have different core structures.

Uniqueness

3-(2-Methoxyethyl) 6-methyl 4-(2-fluorophenyl)-2,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3,6-dicarboxylate is unique due to its combination of functional groups, which confer specific chemical properties and potential applications. The presence of both methoxyethyl and carboxylate groups, along with the fluorophenyl substitution, distinguishes it from other quinoline derivatives and fluorophenyl compounds.